3-Butylfuran

• CAS No.: 57393-55-2
• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol
• IUPAC Name: 3-butylfuran
• InChI: InChI=1S/C8H12O/c1-2-3-4-8-5-6-9-7-8/h5-7H,2-4H2,1H3
• InChI Key: SBTKGYVVXLMMQE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=COC=C1

Description

3-Butylfuran is a furan derivative characterized by a butyl group (-C₄H₉) substituted at the 3-position of the furan ring. Furan, a five-membered aromatic heterocycle with one oxygen atom, gains enhanced hydrophobicity and altered electronic properties when alkyl chains like butyl are introduced . For example, 3-Butylisobenzofuran-1(3H)-one (CAS 6066-49-5), a lactone derivative with a fused benzene ring, is distinct from 3-butylfuran but highlights the versatility of furan-based scaffolds in organic chemistry .

Comparison with Similar Compounds

Table 1: Comparison of Alkyl-Substituted Furans

Compound	Substituent	Molecular Formula	Key Properties/Applications	Reference
3-Methylfuran	-CH₃	C₅H₆O	Volatile, used in flavor chemistry
3-Ethylfuran	-C₂H₅	C₆H₈O	Intermediate in organic synthesis
3-Butylfuran	-C₄H₉	C₈H₁₂O	Potential use in electronic materials
3-Pentylfuran	-C₅H₁₁	C₉H₁₄O	Hydrophobic, polymer applications

Halogenated Furans

Halogenated analogs like 3-bromofuran exhibit distinct reactivity due to the electronegative halogen atom. For instance, 3-bromofuran undergoes Pd-catalyzed C–H bond arylation to synthesize triarylfluorobenzenes, a reaction less feasible with alkyl-substituted furans due to the absence of a good leaving group . The electron-withdrawing bromine atom stabilizes intermediates in cross-coupling reactions, contrasting with the electron-donating butyl group in 3-butylfuran.

Benzofuran Derivatives

Benzofurans, such as 3-(3-Chlorophenylsulfonyl)-2,5,7-trimethyl-1-benzofuran () and 3-ethylsulfinyl-2-(3-fluorophenyl)-5-phenyl-1-benzofuran (), feature a fused benzene ring and diverse substituents (e.g., sulfonyl, sulfinyl). These structural modifications enhance aromaticity and polarity, expanding applications into pharmaceuticals and optoelectronics. For example, sulfinyl groups improve binding affinity in drug candidates, whereas alkyl chains in 3-butylfuran favor material stability .

Tetrahydrofuran (THF) Derivatives

Tetrahydrofuran fentanyl () demonstrates how saturation of the furan ring (to THF) and functionalization (e.g., carboxamide groups) can yield bioactive molecules. Unlike 3-butylfuran, THF derivatives lack aromaticity, enabling conformational flexibility critical for opioid receptor interaction .